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Compound of Interest

Compound Name: alpha-Amylcinnamaldehyde

Cat. No.: B1665258

For Researchers, Scientists, and Drug Development Professionals
Introduction

Alpha-amylcinnamaldehyde (ACA), also known as 2-(phenylmethylene)heptanal, is an
alpha,beta-unsaturated aldehyde commonly used as a fragrance and flavoring agent. Its
characteristic jasmine-like scent has led to its widespread use in cosmetics, perfumes, and
food products. For formulation scientists and drug development professionals, a thorough
understanding of its physicochemical properties is paramount for ensuring the stability, efficacy,
and safety of any formulation containing this compound. This guide provides an in-depth
overview of the core physicochemical properties of alpha-amylcinnamaldehyde, details
relevant experimental protocols for its characterization, and offers insights into its formulation
considerations.

Core Physicochemical Properties

A comprehensive understanding of the physicochemical properties of an active pharmaceutical
ingredient (API) or excipient is fundamental to formulation development. These properties
dictate the compound's behavior in various solvents and matrices, its absorption
characteristics, and the overall stability of the final product. The key physicochemical
parameters for alpha-amylcinnamaldehyde are summarized below.
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Table 1: Physicochemical Properties of Alpha-Amylcinnamaldehyde

Property Value

Molecular Formula C14H180

Molecular Weight 202.30 g/mol

Appearance Pale yellow to yellow liquid

Odor Floral, jasmine-like

Boiling Point 287-289 °C (at 760 mmHg)
Melting Point <25°C

Density 0.962 - 0.972 g/cm? at 20°C

Vapor Pressure

0.001 mmHg at 25°C

LogP (Octanol/Water Partition Coefficient)

45-4.7

Water Solubility

141.1 mg/L at 25°C (practically insoluble)

Solubility in Organic Solvents

Soluble in ethanol, methanol, and oils

Refractive Index

1.554 - 1.559 at 20°C

Experimental Protocols

The accurate determination of physicochemical properties is crucial. Below are detailed

methodologies for key experiments cited in the characterization of alpha-

amylcinnamaldehyde.

1. Determination of Octanol-Water Partition Coefficient (LogP) - Shake Flask Method (OECD

Guideline 107)

The shake flask method is a standard technique for determining the LogP of a substance. It

directly measures the distribution of the analyte between n-octanol and water.

o Materials: Alpha-amylcinnamaldehyde, n-octanol (pre-saturated with water), water (pre-

saturated with n-octanol), separatory funnels, analytical balance, UV-Vis spectrophotometer
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or HPLC system, mechanical shaker.

e Procedure:

[e]

Prepare a stock solution of alpha-amylcinnamaldehyde in n-octanol.

o Add a known volume of the stock solution to a separatory funnel containing a known
volume of water.

o Seal the funnel and shake it vigorously for a predetermined period (e.g., 24 hours) at a
constant temperature (e.g., 25°C) to allow for partitioning equilibrium to be reached.

o Allow the two phases (n-octanol and water) to separate completely.
o Carefully collect samples from both the n-octanol and water phases.

o Determine the concentration of alpha-amylcinnamaldehyde in each phase using a
suitable analytical technique (e.g., UV-Vis spectrophotometry at its Amax or HPLC).

o Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase.

o The LogP is the base-10 logarithm of the partition coefficient.
2. Determination of Aqueous Solubility (Flask Method - OECD Guideline 105)

This method determines the saturation solubility of a substance in water at a specific
temperature.

o Materials: Alpha-amylcinnamaldehyde, distilled or deionized water, constant temperature
water bath with shaker, analytical balance, centrifuge, filtration apparatus (e.g., syringe
filters), analytical instrument (HPLC or UV-Vis).

e Procedure:

o Add an excess amount of alpha-amylcinnamaldehyde to a known volume of water in a
flask.
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o Place the flask in a constant temperature shaker bath (e.g., 25°C) and agitate for an
extended period (e.g., 48-72 hours) to ensure equilibrium is reached.

o After equilibration, cease agitation and allow any undissolved material to settle.
o To remove undissolved particles, centrifuge and/or filter the solution.

o Analyze the clear aqueous solution to determine the concentration of dissolved alpha-
amylcinnamaldehyde using a validated analytical method.

o The determined concentration represents the aqueous solubility of the compound at that
temperature.

Formulation Considerations

The physicochemical properties of alpha-amylcinnamaldehyde present several challenges
and opportunities in formulation:

o Low Water Solubility: Its very low aqueous solubility (141.1 mg/L) makes it unsuitable for
simple aqueous-based formulations. To incorporate it into aqueous systems, formulation
strategies such as emulsification, microencapsulation, or the use of co-solvents and
surfactants are necessary.

e High LogP: The high LogP value (4.5 - 4.7) indicates that alpha-amylcinnamaldehyde is
highly lipophilic. This suggests excellent solubility in oils and lipids, making it ideal for
oleaginous formulations, emulsions (oil-in-water), and lipid-based drug delivery systems.
This property also suggests a high potential for skin penetration, which is a key consideration
in topical and transdermal formulations.

» Liquid State at Room Temperature: As a liquid at room temperature, it can be readily
incorporated into liquid and semi-solid formulations like creams, lotions, and ointments
without the need for dissolution of a solid, simplifying the manufacturing process.

o Chemical Stability: As an unsaturated aldehyde, alpha-amylcinnamaldehyde can be
susceptible to oxidation. Formulations should be designed to protect it from atmospheric
oxygen and light. The inclusion of antioxidants and the use of air-tight, opaque packaging are
recommended to ensure long-term stability.
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Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physicochemical characterization of
alpha-amylcinnamaldehyde for formulation development.
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 To cite this document: BenchChem. [Physicochemical Properties of Alpha-
Amylcinnamaldehyde for Formulation: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1665258#physicochemical-
properties-of-alpha-amylcinnamaldehyde-for-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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